Cas no 28767-57-9 (Benzenemethanol,2,3-dimethyl-5-[[(methylamino)carbonyl]oxy]-)

• Product name: Benzenemethanol,2,3-dimethyl-5-[[(methylamino)carbonyl]oxy]-
• CAS No: 28767-57-9
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 286659
• PubChem ID: 185656

Benzenemethanol,2,3-dimethyl-5-[[(methylamino)carbonyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,2,3-dimethyl-5-[[(methylamino)carbonyl]oxy]-
• [3-(hydroxymethyl)-4,5-dimethylphenyl] N-methylcarbamate
• 3-(Hydroxymethyl)-4,5-dimethylphenyl methylcarbamate
• DTXSID70865446
• NS00124081
• Carbamic acid, methyl-, 3-(hydroxymethyl)-4,5-dimethylphenyl ester
• 28767-57-9

• Inchi： InChI=1S/C11H15NO3/c1-7-4-10(15-11(14)12-3)5-9(6-13)8(7)2/h4-5,13H,6H2,1-3H3,(H,12,14)
• InChI Key： OJZPBXBTYARNJO-UHFFFAOYSA-N
• SMILES： CC1C(C)=CC(OC(NC)=O)=CC=1CO

Computed Properties

• Exact Mass: 209.10525
• Monoisotopic Mass: 209.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų
• XLogP3: 1.4

Experimental Properties

• Density: 1.148
• Boiling Point: 353.8°C at 760 mmHg
• Flash Point: 167.8°C
• Refractive Index: 1.541
• PSA: 58.56